![molecular formula C14H17NO2 B175240 3-(Cyclopentyloxy)-4-methoxyphenylacetonitrile CAS No. 141333-36-0](/img/structure/B175240.png)
3-(Cyclopentyloxy)-4-methoxyphenylacetonitrile
Overview
Description
3-(Cyclopentyloxy)-4-methoxyphenylacetonitrile (CMPN) is a synthetic compound that has been used in a variety of scientific research applications. It is a versatile compound that has a wide range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
3-(Cyclopentyloxy)-4-methoxyphenylacetonitrile and its derivatives have been extensively studied for their chemical synthesis and properties. For instance, the compound has been utilized in the synthesis of a new series of phosphodiesterase 4D (PDE4D) inhibitors, showcasing its potential in medicinal chemistry. These inhibitors, related to compounds GEBR-4a and GEBR-7b, demonstrated increased potency and good selectivity against various PDE4 enzymes without cytotoxic or genotoxic effects. The study highlighted the importance of hydrophilicity in the inhibitor-catalytic pocket interaction for achieving selectivity and potency (Brullo et al., 2014). Additionally, advancements in the synthesis of Pyrromilast, a compound utilizing 3-(cyclopentyloxy)-4-methoxyphenyl as a core structure, have shown promise in treating chronic obstructive pulmonary disease by inhibiting subtype 4B phosphodiesterase (Boyko et al., 2015).
Biological Applications and Enzymatic Studies
Research has also explored the biological applications of this compound derivatives. One study focused on the biosynthesis of p-methoxyphenylacetic acid from p-methoxyphenylacetonitrile by immobilized Bacillus subtilis ZJB-063, demonstrating the potential for bioconversion processes involving this compound. The immobilization technique allowed for efficient reusability of the biocatalyst, indicating a sustainable approach to chemical synthesis (Chen et al., 2008).
Corrosion Inhibition and Material Science
Another area of application is in corrosion inhibition and material science. A computational study investigated the corrosion inhibition performances of novel quinoline derivatives, including those related to this compound, against iron corrosion. The study provided valuable insights into the adsorption and corrosion inhibition properties, supporting the potential of these derivatives in protecting metal surfaces (Erdoğan et al., 2017).
Anticancer Research
In anticancer research, pyrimidine-5-carbonitrile-based compounds, with structural elements similar to this compound, have been evaluated as apoptosis inducers in leukemia K562 cells through PI3K/AKT axis inhibition. These findings underline the therapeutic potential of derivatives in targeting cancer cells and inducing apoptosis, showcasing the relevance of this chemical structure in developing new anticancer agents (El-Dydamony et al., 2022).
properties
IUPAC Name |
2-(3-cyclopentyloxy-4-methoxyphenyl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO2/c1-16-13-7-6-11(8-9-15)10-14(13)17-12-4-2-3-5-12/h6-7,10,12H,2-5,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOIFVFCAXJUKHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC#N)OC2CCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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